Cas no 20019-64-1 (2(5H)-Furanone,5,5-dimethy)

• Product Name: 2(5H)-Furanone,5,5-dimethy
• CAS No: 20019-64-1
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 908872
• PubChem ID: 29909
• Update Time: 2025-04-19

2(5H)-Furanone,5,5-dimethy Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,5,5-dimethy
• 5,5-dimethylfuran-2-one
• 4,4-Dimethyl-2-buten-4-olide
• 4,4-Dimethyl-2-butenolide
• 4,4-Dimethylbut-2-enolide
• 4,4-Dimethylcrotonolactone
• 5,5-Dimethyl-2(5H)-furanone
• 5,5-Dimethylbut-3-enolide
• 5,5-Dimethylfuran-2(5H)-one
• 5,5-dimethyluran-2-one
• 2(5H)-Furanone, 5,5-dimethyl-
• Q27236787
• 4,4-DIMETHYLBUT-2-EN-4-OLIDE
• UNII-0HJB56V40L
• 4-HYDROXY-4-METHYL-2-PENTENOIC ACID LACTONE
• CHEBI:173379
• 2-PENTENOIC ACID, 4-HYDROXY-4-METHYL-, .GAMMA.-LACTONE
• 5,5-dimethyl-2,5-dihydrofuran-2-one
• dimethyl-2(5h)-furanone
• DTXSID90173833
• 5,5-DIMETHYL-2-FURANONE
• 20019-64-1
• SCHEMBL3834814
• 0HJB56V40L
• 2,2-DIMETHYL-5-OXO-2,5-DIHYDROFURAN
• YNKQMZRTPPVLLL-UHFFFAOYSA-N

• Inchi： 1S/C6H8O2/c1-6(2)4-3-5(7)8-6/h3-4H,1-2H3
• InChI Key： YNKQMZRTPPVLLL-UHFFFAOYSA-N
• SMILES： O1C(C=CC1(C)C)=O

Computed Properties

• Exact Mass: 112.05244
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides